2-Piperidinecarboxylicacid,1-[2-amino-5-[[imino(nitroamino)methyl]amino]-1-oxopentyl]-4-methyl-,ethylester,[2R-[1(S*),2alphar,4beta]]

• IUPAC Name: ethyl (2R,4R)-1-[(2S)-2-amino-5-[[amino(nitramido)methylidene]amino]pentanoyl]-4-methylpiperidine-2-carboxylate
• InChI: InChI=1S/C15H28N6O5/c1-3-26-14(23)12-9-10(2)6-8-20(12)13(22)11(16)5-4-7-18-15(17)19-21(24)25/h10-12H,3-9,16H2,1-2H3,(H3,17,18,19)/t10-,11+,12-/m1/s1
• InChI Key: FQJRPNXNFXYTHZ-GRYCIOLGSA-N
• Canonical SMILES: CCOC(=O)C1CC(CCN1C(=O)C(CCCN=C(N)N[N+](=O)[O-])N)C
• Isomeric SMILES: CCOC(=O)[C@H]1C[C@@H](CCN1C(=O)[C@H](CCCN=C(N)N[N+](=O)[O-])N)C
• Molecular Formula: C15H28N6O5
• DSSTOX Substance ID: DTXSID30675583
• Molecular Weight: 372.42 g/mol
• CAS RN: 79672-38-1

Description

The compound is a derivative of 2-Piperidinecarboxylic acid, also known as pipecolic acid. Pipecolic acid is a non-proteinogenic amino acid and a metabolite in the lysine metabolic pathway.

Scientific Research Applications

Synthesis and Antimicrobial Activity

One study focused on the synthesis and antimicrobial activity of new 1,2,4-triazol-3-one derivatives, highlighting the versatility of piperidine derivatives in medicinal chemistry. These compounds exhibited significant antimicrobial properties, suggesting the potential for piperidine-based molecules in developing new antimicrobial agents (Fandaklı et al., 2012).

Anticancer and Antioxidant Activities

Another study synthesized cyanoacetamide derivatives, including those with piperidine moieties, evaluating their antitumor and antioxidant activities. This research underscores the potential of such compounds in cancer treatment and as antioxidants, with several derivatives displaying promising activities (Bialy & Gouda, 2011).

PAF-Receptor Antagonists

Research into 4-aminopiperidines substituted at the 3-position explored their application as PAF-receptor antagonists. This indicates the role of piperidine derivatives in developing therapeutic agents targeting the platelet-activating factor (PAF) pathway, potentially useful in treating diseases related to PAF (Benmehdi et al., 2008).

Anticancer Agents

A study on piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids as anticancer agents showcased the synthesis of these compounds and their potential as anticancer treatments. Certain derivatives demonstrated strong anticancer activity, highlighting the importance of structural diversity in piperidine derivatives for therapeutic applications (Rehman et al., 2018).